molecular formula C12H10O3S B8789251 Ethyl 6-formylbenzo[b]thiophene-2-carboxylate CAS No. 850074-44-1

Ethyl 6-formylbenzo[b]thiophene-2-carboxylate

Cat. No.: B8789251
CAS No.: 850074-44-1
M. Wt: 234.27 g/mol
InChI Key: XVRFYXPPJJGDJO-UHFFFAOYSA-N
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Description

Ethyl 6-formylbenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H10O3S and its molecular weight is 234.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

850074-44-1

Molecular Formula

C12H10O3S

Molecular Weight

234.27 g/mol

IUPAC Name

ethyl 6-formyl-1-benzothiophene-2-carboxylate

InChI

InChI=1S/C12H10O3S/c1-2-15-12(14)11-6-9-4-3-8(7-13)5-10(9)16-11/h3-7H,2H2,1H3

InChI Key

XVRFYXPPJJGDJO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(S1)C=C(C=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-hydroxymethyl-benzo[b]thiophene-2-carboxylic acid ethyl ester (2.651 g, 11.22 mmol) in 110 mL of CH2Cl2 was added MnO2 (13.50 g). The mixture was allowed to stir at rt for 30 min and then filtered through a pad of Celite. The filtrate was concentrated and dried to give 6-formyl-benzo[b]thiophene-2-carboxylic acid ethyl ester as a pale solid. 1H NMR (CDCl3, 200 MHz) δ 10.09 (s, 1H), 8.34 (s, 1H), 8.07 (s, 1H), 7.97 (d, J=8.0 Hz, 2H), 7.88 (dd, J=8.4, 1.4 Hz, 1H), 4.40 (q, J=7.0 Hz, 2H), 1.41 (t, J=7.0 Hz, 3H). MS (EI): cal'd 235.0 (M+), exp 235.1 (M+).
Quantity
2.651 g
Type
reactant
Reaction Step One
Quantity
110 mL
Type
solvent
Reaction Step One
Name
Quantity
13.5 g
Type
catalyst
Reaction Step One

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